5-Phenylsulfinylpentyl chloride
Description
The compound 5-(Phenylsulfonyl)thiophene-2-sulfonyl chloride (CAS: GSLVRDAYMHUGTF-UHFFFAOYSA-N) is a sulfonyl chloride derivative featuring a thiophene backbone substituted with a phenylsulfonyl group at position 5 and a sulfonyl chloride group at position 2 . Its molecular formula is C₁₀H₇ClO₄S₃, with a molecular weight of 338.8 g/mol. This compound is commercially available (Thermo Scientific™) at 90% technical grade and is primarily used in organic synthesis for introducing sulfonate or sulfonamide functionalities .
Properties
Molecular Formula |
C11H15ClOS |
|---|---|
Molecular Weight |
230.75 g/mol |
IUPAC Name |
5-chloropentylsulfinylbenzene |
InChI |
InChI=1S/C11H15ClOS/c12-9-5-2-6-10-14(13)11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2 |
InChI Key |
NNUGAOKCGZONRY-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)CCCCCCl |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Differences
The most structurally analogous compound is 5-(2-Pyridyl)thiophene-2-sulfonyl chloride (CAS: MFCD00052284), which replaces the phenylsulfonyl group with a pyridin-2-yl substituent. Key differences include:
- Reactivity : The pyridyl derivative may exhibit enhanced solubility in polar solvents due to its heteroaromatic ring, while the phenylsulfonyl variant is more lipophilic.
Physicochemical Properties
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